Cas no 941950-53-4 (3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide)

• Product Name: 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
• CAS No: 941950-53-4
• MF: C₁₇H₁₃FN₄OS₂
• MW: 372.439723730087
• CID: 5513204
• Update Time: 2025-06-08

3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]benzamide
• 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

• Inchi： 1S/C17H13FN4OS2/c18-12-4-1-3-11(9-12)16(23)19-7-6-13-10-25-17-20-15(21-22(13)17)14-5-2-8-24-14/h1-5,8-10H,6-7H2,(H,19,23)
• InChI Key： YPSVSMMUUKTXJX-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1SC=CC=1)=N2)(=O)C1=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

3-Fluoro-N-{2-2-(Thiophen-2-yl)-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-yl)ethyl}Benzamide (CAS No. 941950-53-4): An Overview

3-Fluoro-N-{2-2-(thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzamide (CAS No. 941950-53-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this molecule make it an intriguing candidate for further research and development in drug discovery.

The molecular structure of 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzamide consists of a benzamide moiety linked to a triazolothiazole core, which is further substituted with a thiophene ring. The presence of the fluorine atom and the thiophene ring imparts specific electronic and steric properties to the molecule, enhancing its biological activity and selectivity. These structural elements are crucial for understanding the compound's pharmacological profile and its potential as a therapeutic agent.

Recent studies have highlighted the potential of 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. The study found that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models.

In addition to its anti-inflammatory properties, 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzamide has shown promising antimicrobial activity against a range of pathogenic bacteria and fungi. A study published in the Antimicrobial Agents and Chemotherapy journal reported that the compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The anticancer potential of 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzamide has also been explored in several preclinical studies. Research conducted at the National Cancer Institute found that the compound selectively induced apoptosis in cancer cells while sparing normal cells. The study revealed that the compound targets multiple signaling pathways involved in cell proliferation and survival, making it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 3-fluoro-N-{2-2-(thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzamide have been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. These findings suggest that it could be developed into an effective oral medication for various diseases.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the chemical structure of 3-fluoro-N-{2-2-(thiophen-2-y l)-1 , 0 0 -tr iaz olo [ 0 , b ] [ , ] th iaz ol - y l ) e th y l } b enza mide. For example, modifications to the substituents on the benzamide moiety or the triazolothiazole core could improve its potency and selectivity. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can enhance the bioavailability and reduce potential side effects.

In conclusion, 3-fluoro-N-{2-[ ( thi ophen - yl ) - yl ) e th y l } b enza mide (CAS No . 941950 -5 0 -4) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications.